Cas no 1215034-77-7 (2,3-Difluoro-4-(trifluoromethyl)pyridine)
2,3-Difluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining difluoro and trifluoromethyl groups. This structure imparts enhanced electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which is advantageous in the design of bioactive compounds. Its reactivity allows for selective functionalization, enabling precise modifications in heterocyclic chemistry. The compound’s high purity and well-defined structure ensure consistent performance in cross-coupling reactions and other transformations. Suitable for research and industrial applications, it serves as a versatile building block for advanced molecular development.
1215034-77-7 structure
Product Name:2,3-Difluoro-4-(trifluoromethyl)pyridine
CAS No:1215034-77-7
MF:C6H2F5N
MW:183.078798770905
MDL:MFCD16610846
CID:1078217
PubChem ID:13491638
Update Time:2025-05-27
2,3-Difluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-4-(trifluoromethyl)pyridine
- 2,3-Difluoro-4-trifluoromethylpyridine
- BBL101950
- alpha,alpha,alpha,2,3-Pentafluoro-4-picoline
- DTXSID80542094
- D76146
- EN300-1721950
- 1215034-77-7
- MFCD16610846
- 2,3-Difluoro-4-(trifluoromethyl)pyridine, AldrichCPR
- CS-0101176
- SCHEMBL11099450
- AMY3107
- AKOS005258994
- PS-8520
- STL555747
-
- MDL： MFCD16610846
- Inchi： 1S/C6H2F5N/c7-4-3(6(9,10)11)1-2-12-5(4)8/h1-2H
- InChI Key： ZOMVJIOHXSXCIP-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=C(C=1F)F)(F)F
Computed Properties
- Exact Mass: 183.01100
- Monoisotopic Mass: 183.01073988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 2.37860
2,3-Difluoro-4-(trifluoromethyl)pyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Difluoro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026374-250mg |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97% | 250mg |
$680.00 | 2023-09-04 | |
| Alichem | A023026374-500mg |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97% | 500mg |
$1038.80 | 2023-09-04 | |
| Alichem | A023026374-1g |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97% | 1g |
$1713.60 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059626-1g |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97% | 1g |
2192.0CNY | 2021-07-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ553-1g |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97+% | 1g |
444.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ553-200mg |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97+% | 200mg |
136.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ553-50mg |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 97+% | 50mg |
56.0CNY | 2021-07-16 | |
| Chemenu | CM336542-100mg |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 95%+ | 100mg |
$24 | 2022-06-14 | |
| Chemenu | CM336542-250mg |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 95%+ | 250mg |
$33 | 2022-06-14 | |
| Chemenu | CM336542-1g |
2,3-Difluoro-4-(trifluoromethyl)pyridine |
1215034-77-7 | 95%+ | 1g |
$67 | 2022-06-14 |
2,3-Difluoro-4-(trifluoromethyl)pyridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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